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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B1353304 Get Quote

A comprehensive review of the available scientific and technical data for the dipeptide L-

Methionyl-D-methionine.

For the attention of: Researchers, scientists, and drug development professionals.

Abstract
This technical guide serves to consolidate the currently available information on H-Met-D-Met-
OH, a dipeptide with the CAS number 89680-18-2. The document outlines its fundamental

chemical and physical properties. However, a comprehensive review of publicly accessible

scientific literature and databases reveals a significant scarcity of in-depth research on this

specific molecule. Consequently, detailed information regarding its biological activity,

mechanism of action, associated signaling pathways, and specific experimental protocols is not

available at the time of this publication. This guide will summarize the known characteristics of

H-Met-D-Met-OH and provide a broader context based on the general understanding of

dipeptides containing D-amino acids.

Introduction to H-Met-D-Met-OH
H-Met-D-Met-OH, chemically known as L-Methionyl-D-methionine, is a dipeptide composed of

two methionine amino acid residues.[1] Notably, it contains one L-methionine and one D-

methionine, making it a stereoisomer of the more common L-Methionyl-L-methionine.[1] The

presence of the D-amino acid can significantly influence the peptide's biological stability and

activity compared to its naturally occurring L-L counterpart.[1] Dipeptides containing D-amino
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acids are known to have unique biological properties and are of interest in pharmaceutical and

nutritional research.[1]

Chemical and Physical Properties
A summary of the known quantitative data for H-Met-D-Met-OH is presented in Table 1. These

properties are primarily predicted from its chemical structure.

Property Value Source

CAS Number 89680-18-2 [2]

Molecular Formula C₁₀H₂₀N₂O₃S₂

Molecular Weight 280.41 g/mol

Boiling Point (Predicted) 555.1 ± 50.0 °C

Density (Predicted) 1.237 ± 0.06 g/cm³

pKa (Predicted) 3.02 ± 0.10

Appearance White Powder

Storage Temperature -15°C to -20°C

Synthesis and Manufacturing
While specific, detailed experimental protocols for the synthesis of H-Met-D-Met-OH are not

readily available in published literature, the general synthesis of dipeptides containing D-amino

acids can be achieved through both chemical and enzymatic methods. Chemical synthesis

typically involves multi-step processes requiring protection, condensation, and deprotection of

the amino acid functional groups. Enzymatic methods, which can offer a more direct "one-pot"

procedure, are also being explored for the synthesis of such dipeptides.

A logical workflow for the potential synthesis of H-Met-D-Met-OH is outlined in the diagram

below. This represents a generalized approach to dipeptide synthesis and is not based on a

specific published protocol for this molecule.
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Generalized Synthesis Workflow for H-Met-D-Met-OH
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Caption: A conceptual workflow for the chemical synthesis of H-Met-D-Met-OH.
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Biological Activity and Mechanism of Action: A
Contextual Overview
There is a significant lack of published studies on the specific biological activity and mechanism

of action of H-Met-D-Met-OH. However, research into other dipeptides containing D-amino

acids provides a valuable framework for postulating its potential characteristics.

The inclusion of a D-amino acid can render peptides more resistant to enzymatic degradation

by proteases, which typically exhibit high specificity for L-amino acids. This increased stability

can lead to a longer biological half-life and potentially enhanced therapeutic effects.

The potential biological roles of H-Met-D-Met-OH could be influenced by the individual

properties of L-methionine and D-methionine. L-methionine is an essential amino acid crucial

for protein synthesis and as a precursor to S-adenosylmethionine (SAMe), a universal methyl

donor. The biological fate of D-methionine in this dipeptide context within human systems is not

documented.

Given the absence of specific data, any proposed signaling pathway for H-Met-D-Met-OH
would be purely speculative. Research would be required to determine if it interacts with

specific cellular receptors, transporters, or metabolic pathways.

Experimental Protocols
A thorough search of scientific literature did not yield any specific experimental protocols

involving H-Met-D-Met-OH. To investigate its biological effects, a logical starting point would

involve a series of in vitro and in vivo studies. A hypothetical experimental workflow for such an

investigation is presented below.
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Hypothetical Experimental Workflow for H-Met-D-Met-OH

In Vitro Studies
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Data Analysis & Interpretation

In Vivo Studies
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Caption: A conceptual workflow for investigating the biological activity of H-Met-D-Met-OH.

Conclusion and Future Directions
H-Met-D-Met-OH (CAS 89680-18-2) is a chemically defined dipeptide with predicted physical

properties. However, there is a notable absence of published research detailing its biological

functions, mechanisms of action, and potential therapeutic applications. The presence of a D-

methionine residue suggests it may possess enhanced stability compared to its L-L

counterpart, a characteristic that warrants further investigation.

Future research should focus on elucidating the basic biological profile of this molecule. This

would include in vitro studies to assess its cytotoxicity, metabolic stability, and interaction with

cellular targets, followed by in vivo studies to understand its pharmacokinetics and potential

efficacy in relevant disease models. Such foundational research is essential before any

consideration of its utility in drug development or other scientific applications can be made.

Until such data becomes available, this technical guide serves as a summary of the limited

existing information on H-Met-D-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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